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Compound of Interest

Compound Name: 1,5-Difluoro-2,4-dinitrobenzene

Cat. No.: B051812

An In-depth Technical Guide to the Safety and Handling of 1,5-Difluoro-2,4-dinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,5-Difluoro-2,4-
dinitrobenzene (CAS No. 327-92-4), a versatile reagent used in organic synthesis and
biochemical studies.[1] Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Hazard Identification and Classification

1,5-Difluoro-2,4-dinitrobenzene is classified as a highly toxic substance. It is fatal if
swallowed, and toxic in contact with skin or if inhaled.[2][3] It causes skin and serious eye
irritation.[2] Furthermore, it may cause damage to organs through prolonged or repeated
exposure.[2][3]

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement
o H300: Fatal if
Acute Toxicity, Oral 2 Danger
swallowed[3]
o H311: Toxic in contact
Acute Toxicity, Dermal 3 Danger _ _
with skin[3]
Acute Toxicity, H331: Toxic if
_ 3 Danger i
Inhalation inhaled[3]
Skin ] H315: Causes skin
] o 2 Warning o
Corrosion/Irritation irritation[2][4]
Serious Eye ] H319: Causes serious
o 2A Warning o
Damage/Eye lrritation eye irritation[2][4]
H373: May cause
Specific Target Organ damage to organs
Toxicity (Repeated 2 Warning through prolonged or
Exposure) repeated exposure[2]
[3]
H317: May cause an
Skin Sensitization 1 Warning allergic skin

reaction[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula CeH2F2N204[3][5]

Molar Mass 204.09 g/mol [5]

Appearance Light yellow liquid or powder[6]
Melting Point 72-76 °C[6][7]

Boiling Point 132 °C at 2 torr[6]

Density 1.86 g/cm3[6]

Solubility Insoluble in water[5]

Flash Point 110 °C (230 °F) - Closed Cup[8]

Safe Handling and Storage

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[2][6][9] All equipment containing the
material should be properly grounded.[8]

Personal Protective Equipment (PPE): A comprehensive PPE plan is the first line of defense
against exposure.
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PPE Type Specification

Chemical safety goggles or a face shield

conforming to EN166 or OSHA's eye and face

Eye/Face ) ) )
protection regulations in 29 CFR 1910.133 are
necessary to protect against splashes.[2][3][6]
Alab coat or chemical-resistant apron should be
worn.[9] Wear appropriate protective gloves
Skin (nitrile or butyl rubber are recommended) and

clothing to prevent skin exposure.[2][6][9]
Always inspect gloves for tears or punctures

before use.

If a fume hood is not available or if there is a risk

Respirat of exceeding exposure limits, a NIOSH/MSHA or
espirator

P Y European Standard EN 149 approved respirator

with organic vapor cartridges is required.[2][6]

Feet Closed-toe shoes, preferably safety footwear,
ee
must be worn in the laboratory.[9]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[2][3]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][3][9]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3][6]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[2][6]
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o Store locked up.[3]

Emergency Procedures and First Aid

The following diagram outlines the initial response to an accidental exposure to 1,5-Difluoro-

2,4-dinitrobenzene.

First Aid Measures

;[ Skin Contact:
Skin 'l Wash with plenty of soap and water for at least 15 minutes. [

Immediate Actions
; . 1] eves L Eye Contact . -
Skin/Eye Contact | | Remove Contaminated Clothing Flush Affected Area | | Rinse with plenty of water or at least 15 minutes, fting eyelids. Medlcal‘fmemmn
] l
Exposure Event eel ediate Me
N Inhalation 4
| Move to Fresh Air | Provide artificial respiration if not breathing.
L] Give oxygen if breathing is difficult.

. [ ngesion ]
ingestion | Rinse mouth with water.

Do NOT induce vomiting.

Click to download full resolution via product page
Caption: Emergency response workflow for accidental exposure.

First-Aid Measures:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4] If
not breathing, give artificial respiration.[3][6] Seek immediate medical attention.[6]
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o Skin Contact: Immediately take off all contaminated clothing and wash it before reuse.[3]
Wash the affected area with plenty of soap and water for at least 15 minutes.[6] Seek
immediate medical attention.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[4][6] Get immediate medical
advice/attention.[4]

 Ingestion: Immediately call a poison center or doctor.[3] Rinse mouth with water.[3] Do not
induce vomiting.[8] Never give anything by mouth to an unconscious person.[3][6]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3][6]

e Specific Hazards: The substance is non-combustible but may decompose upon heating to
produce corrosive and/or toxic fumes, including nitrogen oxides, carbon monoxide, carbon
dioxide, and hydrogen fluoride.[2][6]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][6]

Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel.[4] Use personal protective
equipment as required, including a self-contained breathing apparatus and protective suit.[2]
Ensure adequate ventilation.[2][3]

o Environmental Precautions: Do not let the product enter drains.[2][3] Avoid release to the
environment.[4]

» Methods for Cleaning Up: For spills, absorb with an inert material (e.g., dry sand or earth)
and place it into a chemical waste container.[6] For solids, sweep up and shovel into suitable
containers for disposal.[2][3]
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Stability and Reactivity

o Reactivity: No specific reactivity hazards have been identified under normal conditions.

o Chemical Stability: The product is stable under normal conditions.[4] However, it may
violently decompose at temperatures above 175°C.[6]

e Incompatible Materials: Strong oxidizing agents and strong bases.[2][6]

» Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide,
carbon dioxide, nitrogen oxides (NOx), and gaseous hydrogen fluoride (HF).[2][6]

Toxicological Information

The toxicological properties of this substance have not been fully investigated.[6] It is known to
be fatal if swallowed and toxic in contact with skin or if inhaled.[2] Chronic exposure may cause
damage to organs.[2][4] It may also cause an allergic skin reaction.[4]

Note: Detailed methodologies for the toxicological studies cited in the safety data sheets are
not publicly available.

Disposal Considerations

Dispose of contents and container to a hazardous or special waste collection point, in
accordance with local, regional, national, and/or international regulations.[2][4] Chemical waste
generators must consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification.[2] Do not empty into drains.[2]

This technical guide is intended to provide essential safety information. Always refer to the
most current Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1,5-Difluoro-2,4-dinitrobenzene safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051812#1-5-difluoro-2-4-dinitrobenzene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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